5-(2-Formylthiophen-4-yl)-3-cyanophenol, 95%

• IUPAC Name: 3-(5-formylthiophen-3-yl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C12H7NO2S/c13-5-8-1-9(3-11(15)2-8)10-4-12(6-14)16-7-10/h1-4,6-7,15H
• InChI Key: TVAFQYAPPNBCMR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C2=CSC(=C2)C=O)O)C#N
• Molecular Formula: C12H7NO2S
• DSSTOX Substance ID: DTXSID50684713
• Molecular Weight: 229.26 g/mol
• CAS RN: 1261919-01-0

Description

5-(2-Formylthiophen-4-yl)-3-cyanophenol, 95% (5-FTCP-95) is a chemical compound with a wide range of uses in research and laboratory experiments. It is a phenol derivative of thiophene and cyanide, and is known for its ability to interact with various compounds and molecules in different ways. This makes 5-FTCP-95 a valuable tool for chemists and researchers, as it can be used to study the effects of different chemical interactions.

Scientific Research Applications

5-(2-Formylthiophen-4-yl)-3-cyanophenol, 95% has a range of applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions, as a reagent in the synthesis of other compounds, and as a catalyst for the oxidation of alcohols. It has also been used to study the effects of different chemical interactions, as well as to study the structure and properties of various molecules.

Mechanism of Action

The mechanism of action of 5-(2-Formylthiophen-4-yl)-3-cyanophenol, 95% is not fully understood. However, it is believed that the compound interacts with various molecules and compounds in different ways. For example, it can act as a catalyst for the oxidation of alcohols, and can also interact with metal ions to form complexes. Furthermore, it can also act as a fluorescent probe for the detection of metal ions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Formylthiophen-4-yl)-3-cyanophenol, 95% have not been fully studied. However, it is believed that the compound may have some effects on the body, as it can interact with various molecules and compounds. For example, it is believed that the compound may have an effect on the metabolism of certain molecules, as well as on the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

There are several advantages and limitations for using 5-(2-Formylthiophen-4-yl)-3-cyanophenol, 95% in laboratory experiments. One of the main advantages is that the compound is relatively stable and can be stored for long periods of time. Furthermore, it is highly soluble in aqueous solutions and can be used in a wide range of experiments. However, one of the main limitations is that the compound is not very soluble in organic solvents and therefore cannot be used in certain experiments.

Future Directions

There are several potential future directions for research involving 5-(2-Formylthiophen-4-yl)-3-cyanophenol, 95%. One potential direction is to further study the biochemical and physiological effects of the compound. Additionally, further research could be conducted on the compound’s ability to act as a catalyst for the oxidation of alcohols, as well as its ability to interact with metal ions to form complexes. Furthermore, further research could also be conducted on the structure and properties of the compound in order to better understand its mechanism of action. Finally, research could also be conducted on the potential applications of the compound in other fields.

Synthesis Methods

5-(2-Formylthiophen-4-yl)-3-cyanophenol, 95% is synthesized from a two-step reaction process. In the first step, 2-formylthiophene is reacted with a base such as sodium hydroxide (NaOH) in aqueous solution to form 5-formylthiophene-3-cyanophenol. This reaction is the formation of the phenol moiety, and is known as the aldol condensation. In the second step, the 5-formylthiophene-3-cyanophenol is then reacted with a reducing agent such as sodium cyanoborohydride (NaCNBH3) in aqueous solution to form 5-(2-Formylthiophen-4-yl)-3-cyanophenol, 95%. This reaction is known as the reduction of the aldehyde group.